Cas no 68101-27-9 (Phenol, 2-(2-amino-4-oxazolyl)-)
68101-27-9 structure
Product Name:Phenol, 2-(2-amino-4-oxazolyl)-
CAS No:68101-27-9
MF:C9H8N2O2
MW:176.172021865845
CID:1729462
Update Time:2024-11-27
Phenol, 2-(2-amino-4-oxazolyl)- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2-(2-amino-4-oxazolyl)-
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- Inchi: 1S/C9H8N2O2/c10-9-11-7(5-13-9)6-3-1-2-4-8(6)12/h1-5,12H,(H2,10,11)
- InChI Key: DEXDOCMWYVVRLJ-UHFFFAOYSA-N
- SMILES: C1(O)=CC=CC=C1C1=COC(N)=N1
Computed Properties
- Exact Mass: 176.05864
Experimental Properties
- Density: 1.340±0.06 g/cm3(Predicted)
- Melting Point: 167 °C(Solv: water (7732-18-5); ethanol (64-17-5))
- Boiling Point: 381.6±34.0 °C(Predicted)
- PSA: 72.28
- pka: 8.50±0.30(Predicted)
Phenol, 2-(2-amino-4-oxazolyl)- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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